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Compound of Interest

Compound Name: POLYDEXTROSE

Cat. No.: B7824563 Get Quote

Polydextrose, a synthetic polymer of glucose, is widely recognized as a non-hazardous

substance and is classified as Generally Recognized As Safe (GRAS) by the U.S. Food and

Drug Administration.[1] In a laboratory environment, its disposal is straightforward and aligns

with standard procedures for non-hazardous solid chemical waste. Adherence to institutional

and local regulations is paramount for ensuring safety and compliance.

Immediate Safety and Handling Considerations
While polydextrose is not classified as hazardous, good laboratory practices should always be

followed.[2][3]

Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety

glasses and gloves, when handling polydextrose powder to avoid potential eye and skin

irritation.

Avoid Dust Inhalation: Handle in a well-ventilated area to minimize dust formation.[3][4] If

significant dust is anticipated, a dust mask or respirator may be used.[5]

Spill Management: In case of a spill, sweep up the solid material, taking care not to create

dust, and place it into a suitable, labeled container for disposal.[4][5][6]

Step-by-Step Disposal Procedure for
Uncontaminated Polydextrose
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For pure, uncontaminated polydextrose, the disposal process is simple:

Containerization: Place the waste polydextrose in a well-labeled, sealed container. The

container should be made of a compatible material, such as plastic or glass, and be in good

condition to prevent leaks.[7][8]

Labeling: Clearly label the container as "Waste Polydextrose" or with its chemical name.

Proper labeling is crucial for safe handling and disposal by waste management personnel.[9]

[10]

Segregation: Store the waste container with other non-hazardous solid chemical waste,

away from incompatible materials.[7][8] Although polydextrose is relatively inert, good

practice dictates segregating all chemical waste.

Disposal: Dispose of the containerized polydextrose through your institution's chemical

waste disposal program. In most cases, it will be handled as non-hazardous solid waste.

Disposal of Contaminated Polydextrose or Empty
Containers
If polydextrose has been mixed with hazardous materials, the entire mixture must be treated

as hazardous waste, following the disposal guidelines for the hazardous component.

Empty Containers: Empty containers that held polydextrose should be triple-rinsed with a

suitable solvent (typically water, as polydextrose is water-soluble) before disposal or

recycling, provided the container did not hold any hazardous materials.[9][11] The rinsate

can typically be disposed of down the drain, but consult your local regulations. Deface or

remove the original label from the empty container.[9]

Quantitative Data Summary
The following table summarizes key quantitative data for polydextrose.
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Property Value Source

CAS Number 68424-04-4 [2][3]

Molecular Formula (C6H12O6)x [3]

Caloric Value 1 kcal/g [1][12][13]

Solubility in Water Very soluble [14]

Acute Toxicity Not classified as acutely toxic [2]

Environmental Hazard
Not classified as an

environmental hazard
[4]

Experimental Protocols
As polydextrose is primarily a food additive and bulking agent, specific "key experiments" in

the context of its synthesis or hazardous properties are not typically performed in a standard

research setting. Its characterization often involves standard analytical chemistry techniques

that are not unique to this substance.

Polydextrose Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

polydextrose waste in a laboratory setting.
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Polydextrose Waste Generated

Is the waste contaminated
with hazardous material?

Treat as Hazardous Waste

Yes

Is the waste solid or an
aqueous solution?

No

Follow institutional protocol for
the specific hazardous contaminant.

Place in a labeled, sealed container
for non-hazardous solid waste.

Solid

Consult local and institutional
regulations for aqueous waste.

Aqueous Solution

Dispose via institutional
chemical waste program.

Permitted for drain disposal?

Dispose as non-hazardous
aqueous chemical waste.

No

Dispose down the drain
with copious amounts of water.

Yes

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of polydextrose waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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